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Compound of Interest

5-Bromo-3-chloro-2-
Compound Name: o
ethoxypyridine

cat. No.: B1528050

5-Bromo-3-chloro-2-ethoxypyridine is a substituted pyridine derivative utilized as a building
block in complex organic synthesis, particularly within pharmaceutical and agrochemical
research. While specific toxicological data for this compound is not extensively published, its
structure, featuring halogen and alkoxy functional groups on a pyridine core, suggests a profile
that necessitates rigorous safety protocols. This guide provides a comprehensive framework for
the safe handling, storage, and emergency management of 5-Bromo-3-chloro-2-
ethoxypyridine, grounded in established chemical safety principles and data extrapolated
from structurally similar compounds. The causality behind each recommendation is explained
to empower researchers with the knowledge to conduct their work safely and effectively.

Section 1: Chemical Identification and
Physicochemical Properties

A precise understanding of a chemical's identity and physical properties is the foundation of a
thorough risk assessment.
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Property Data Source
) 5-bromo-3-chloro-2-
Chemical Name o ECHEMI[1]
ethoxypyridine
CAS Number 1245648-68-3 ECHEMI[1]
Molecular Formula C7H7BrCINO ECHEMI[1]
Molecular Weight 236.49 g/mol ECHEMI[1]

) Solid (Assumed based on
Physical State o N/A
similar compounds)

White to off-white or light
Appearance _ [21[3]
yellow solid (Inferred)

Melting Point Data not available N/A

Boiling Point Data not available N/A

- Data not available; likely
Solubility _ _ N/A
soluble in organic solvents

Note: Due to a lack of specific experimental data for 5-Bromo-3-chloro-2-ethoxypyridine,
some physical properties are inferred from closely related analogs like 5-Bromo-3-chloro-2-
methoxypyridine and 5-Bromo-2-chloro-3-fluoropyridine.

Section 2: Hazard Identification and GHS
Classification

While a specific, official GHS classification for 5-Bromo-3-chloro-2-ethoxypyridine is not
readily available, a conservative classification can be reliably inferred from numerous safety
data sheets of structurally analogous bromo-chloro-pyridines.[4][5][6][7][8] The consistent
classification across these related molecules provides a strong basis for risk assessment.

Inferred GHS Classification:
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Skin Corrosion / ) H315: Causes
o Category 2 Warning o
Irritation skin irritation
Serious Eye H319: Causes
Damage / Eye Category 2 Warning serious eye
Irritation irritation
Specific Target
. H335: May
Organ Toxicity ) )
] Category 3 Warning cause respiratory
(Single o
irritation
Exposure)

Causality of Hazards: The pyridine ring, combined with electron-withdrawing halogen
substituents (Bromine and Chlorine), can render the compound reactive and irritating to
biological tissues. Upon contact with skin or eyes, it can disrupt cell membranes, leading to
inflammation, redness, and pain.[5][7] Inhalation of dust or aerosols can similarly irritate the
mucosal linings of the respiratory tract.[8]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This involves engineering controls as
the primary line of defense, supplemented by appropriate PPE.

Engineering Controls

e Fume Hood: All handling of 5-Bromo-3-chloro-2-ethoxypyridine, including weighing,
transferring, and preparing solutions, must be conducted within a certified chemical fume
hood. This is the most crucial step to prevent inhalation of airborne particulates or vapors
and to contain any accidental spills.

» Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[9]
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o Safety Stations: Eyewash stations and safety showers must be readily accessible and tested
regularly.[8][10]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards of skin, eye, and respiratory irritation.

» Eye and Face Protection: Chemical splash goggles conforming to ANSI Z87.1 or EN 166
standards are mandatory.[8][9] A face shield should be worn in addition to goggles when
there is a significant risk of splashing, such as when handling larger quantities or during
vigorous reactions.[11]

e Skin Protection:

o Gloves: Chemically resistant gloves, such as nitrile, must be worn. Gloves must be
inspected for integrity before use and removed using the proper technique to avoid skin
contamination.[9] Contaminated gloves should be disposed of immediately as hazardous
waste.

o Lab Coat: A flame-resistant lab coat is required to protect against splashes and to keep
personal clothing from contamination.[11] Ensure the coat is fully buttoned.

» Respiratory Protection: When engineering controls are not sufficient (e.g., during a large spill
cleanup), a NIOSH-approved air-purifying respirator with an appropriate cartridge for organic
vapors and particulates should be used.[4][12] Respirator use requires a formal program,
including fit-testing and medical clearance.[12]

Section 4: Proactive Handling and Storage
Protocols

Adherence to strict protocols minimizes the risk of exposure and chemical incidents.

Safe Handling Workflow

The following workflow provides a self-validating system for handling the chemical from
acquisition to disposal.
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Caption: Standard Operating Procedure for Handling 5-Bromo-3-chloro-2-ethoxypyridine.
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Storage Requirements

Proper storage is essential for maintaining chemical stability and preventing accidental release.

o Container: Keep the container tightly closed to prevent moisture ingress and contamination.

[5]
e Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[5]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid anhydrides, and
acid chlorides.[5] Storing incompatible chemicals together can lead to dangerous reactions,
heat generation, or gas evolution.

Section 5: Emergency Procedures: A Validated
Response System

Rapid and correct response during an emergency is critical to mitigating harm.

First Aid Measures

The following steps should be taken immediately upon exposure. Medical attention should
always be sought after initial first aid.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4][13]

» In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
develops or persists.[6][9]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4][6][13]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4]
[13]
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Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust or vapors. Wear the appropriate level of PPE as described in Section 3.

[9]

Containment and Clean-up: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[9] For a solid spill, carefully sweep up the material, avoiding
dust formation, and place it in a suitable, closed container for disposal.[5] Use spark-proof
tools if a solvent is involved.

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant
foam.[4][13] A water spray can be used to cool containers.

Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon
oxides (CO, COz2), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen chloride
(HCI).[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products.[4][13]

Section 6: Stability and Reactivity

Reactivity: No specific data is available, but it is not expected to be pyrophoric or explosive
under normal conditions.

Chemical Stability: The compound is expected to be stable under recommended storage
conditions.

Conditions to Avoid: Avoid dust formation, excess heat, and moisture.[7]
Incompatible Materials: Strong oxidizing agents and strong acids.[5][7]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride gas, and hydrogen bromide
gas.[10]
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Section 7: Toxicological Profile

A comprehensive toxicological profile for 5-Bromo-3-chloro-2-ethoxypyridine is not available.
The information below is based on the inferred GHS classification from analogous compounds.

¢ Acute Toxicity: Oral, dermal, and inhalation toxicity data are not available. However, related
compounds are classified as "harmful if swallowed" (Acute Toxicity, Category 4) in some
cases, so caution is warranted.[5][10]

o Skin Corrosion/Irritation: Causes skin irritation (Category 2).[5][6][7]

o Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[5][6][7]
» Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

» Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[14]

* Reproductive Toxicity: No data available.

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category
3).[8][13]

The lack of specific data underscores the importance of handling this chemical with the
assumption that it is hazardous and minimizing all potential routes of exposure.

Caption: Decision matrix for emergency response to a chemical incident.

References

e CHEMM. (n.d.). Personal Protective Equipment (PPE). [Link]

o Dartmouth Environmental Health and Safety. (n.d.). Personal Protective Equipment in
Chemistry. [Link]

e PubChem - NIH. (2019). GHS Classification Summary (Rev.8, 2019). [Link]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1528050?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6166406&productDescription=5-BRMO-2-CHLRO-3-CYANOPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://labscoop.com/us/en/product/tci/tci/b5165-5g-3-bromo-5-chloro-2-methoxypyridine
https://www.fishersci.com/store/msds?partNumber=AAH6410906&productDescription=5-BRMO-2-CHLRO-3-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://labscoop.com/us/en/product/tci/tci/b5165-5g-3-bromo-5-chloro-2-methoxypyridine
https://www.fishersci.com/store/msds?partNumber=AAH6410906&productDescription=5-BRMO-2-CHLRO-3-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC368480010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6111614&productDescription=5-BRMO-2-CHLRO-3-FLROPYRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-bromo-3-chloro-2-hydroxypyridine.pdf
https://chemm.hhs.gov/ppe.htm
https://ehs.dartmouth.edu/chemistry/personal-protective-equipment-chemistry
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PubChem. (n.d.). 5-Bromo-2-chloro-3-fluoropyridine. [Link]
Safe Work Australia. (n.d.). Classifying hazardous chemicals. [Link]

Safe Work Australia. (n.d.). GHS Hazardous Chemical Information List. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

[https://www.benchchem.com/product/b1528050#5-bromo-3-chloro-2-ethoxypyridine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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